Cas no 47606-53-1 (Benzylmorphine methyl ether)
Benzylmorphine methyl ether structure
Product Name:Benzylmorphine methyl ether
CAS No:47606-53-1
MF:C25H27NO3
MW:389.486787080765
CID:2669465
PubChem ID:5493038
Update Time:2024-02-29
Benzylmorphine methyl ether Chemical and Physical Properties
Names and Identifiers
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- (4R,4aR,7S,7aR,12bS)-7-methoxy-3-methyl-9-phenylmethoxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline
- 3-Benzyloxy-7,8-didehydro-4,5α-epoxy-6α-methoxy-17-methylmorphinan
- Benzylmorphine methyl ether
-
- Inchi: 1S/C25H27NO3/c1-26-13-12-25-18-9-11-21(27-2)24(25)29-23-20(28-15-16-6-4-3-5-7-16)10-8-17(22(23)25)14-19(18)26/h3-11,18-19,21,24H,12-15H2,1-2H3/t18-,19+,21-,24-,25-/m0/s1
- InChI Key: FNDOYNKCXMKHPT-ASDQOZNMSA-N
- SMILES: O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)OC)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 389.19909372g/mol
- Monoisotopic Mass: 389.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30.9
Benzylmorphine methyl ether Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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